(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid
Overview
Description
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid, or more commonly referred to as Carbazole-2-propanoic acid (CPA), is a naturally occurring compound that is found in certain plants. It has been studied extensively due to its potential applications in a variety of fields. CPA has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Furthermore, it has been studied for its potential use in drug synthesis, as an enzyme inhibitor, and as a reagent for chemical reactions.
Scientific Research Applications
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid has been studied extensively for its potential applications in a variety of scientific fields. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties. Furthermore, it has been studied for its potential use in drug synthesis, as an enzyme inhibitor, and as a reagent for chemical reactions.
Mechanism of Action
The exact mechanism of action of (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid is not fully understood yet. However, it is believed to act by modulating the activity of certain enzymes and proteins. Additionally, it has been shown to inhibit the activity of certain pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid has been shown to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been found to possess anti-microbial properties, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid has several advantages when used in laboratory experiments. It is a relatively inexpensive compound, and it is readily available from chemical suppliers. Furthermore, it is relatively stable and easy to handle. However, there are some limitations to using (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid in laboratory experiments. It is a relatively volatile compound, and it is prone to oxidation. Additionally, it is not soluble in water, so it must be dissolved in organic solvents.
Future Directions
There are several potential future directions for (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid research. One potential direction is to further investigate its anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it could be studied for its potential use in drug synthesis and as an enzyme inhibitor. Furthermore, its potential as a reagent for chemical reactions could be explored. Finally, further research could be done to investigate its potential for use in medical applications.
Synthesis Methods
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid can be synthesized in a two-step process. The first step involves the reaction of 9-ethyl-9H-carbazole with propionic anhydride. This reaction yields a mixture of the desired (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid and an unwanted byproduct, propionic acid. The second step involves the separation of the two components via distillation. This method has been found to yield a high purity product with a yield of up to 95% in some cases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid involves the synthesis of 9-ethylcarbazole followed by the addition of a propenoic acid group to the carbazole ring.", "Starting Materials": [ "9H-carbazole", "ethyl iodide", "sodium hydride", "acrylic acid", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "9H-carbazole is reacted with ethyl iodide and sodium hydride in diethyl ether to form 9-ethylcarbazole.", "9-ethylcarbazole is then reacted with acrylic acid in the presence of sodium hydroxide to form (2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid.", "The product is then purified by recrystallization from a suitable solvent such as ethanol or water.", "The final product is obtained as a white crystalline solid with a melting point of approximately 180-182°C." ] } | |
CAS RN |
2457187-72-1 |
Product Name |
(2E)-3-(9-ethyl-9H-carbazol-3-yl)prop-2-enoic acid |
Molecular Formula |
C17H15NO2 |
Molecular Weight |
265.3 |
Purity |
98 |
Origin of Product |
United States |
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